91-73-6

N,N-Dibenzylaniline

In Stock

• CAS RN:
• 91-73-6

• Formula:
• C20H19N

• InChI:
• InChI=1S/C20H19N/c1-4-10-18(11-5-1)16-21(20-14-8-3-9-15-20)17-19-12-6-2-7-13-19/h1-15H,16-17H2

• InChIKey:
• ISGXOWLMGOPVPB-UHFFFAOYSA-N

• N,N-Dibenzylaniline is a useful research compound. Its molecular formula is C20H19N and its molecular weight is 273.4 g/mol. The purity is usually 95%.

N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}-2-methoxybenzamide

In Stock

• CAS RN:
• 5891-73-6

• Formula:
• C20H19N3O2S

• InChI:
• InChI=1S/C20H19N3O2S/c1-12-11-13(2)21-18-14(12)8-6-9-16(18)22-20(26)23-19(24)15-7-4-5-10-17(15)25-3/h4-11H,1-3H3,(H2,22,23,24,26)

• InChIKey:
• INZMIGKFICGBFY-UHFFFAOYSA-N

• N-{[(2,4-dimethyl-8-quinolinyl)amino]carbonothioyl}-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.5 g/mol. The purity is usually 95%.

3(2H)-Isoquinolinone, 1,4-dihydro-2-(methylamino)-

Usually In Stock

• CAS RN:
• 39191-73-6

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-11-12-7-9-5-3-2-4-8(9)6-10(12)13/h2-5,11H,6-7H2,1H3

• InChIKey:
• LPMXHTSWSHVNSG-UHFFFAOYSA-N

• 3(2H)-Isoquinolinone, 1,4-dihydro-2-(methylamino)- is a useful research compound. Its molecular formula is C10H12N2O and its molecular weight is 176.21 g/mol. The purity is usually 95%.

7H-Benzocyclohepten-7-one 2,4-dinitrophenyl hydrazone

• CAS RN:
• 18791-73-6

• Formula:
• C17H12N4O4

• InChI:
• InChI=1S/C17H12N4O4/c22-20(23)15-9-10-16(17(11-15)21(24)25)19-18-14-7-5-12-3-1-2-4-13(12)6-8-14/h1-11,19H

• InChIKey:
• KZQMQYYXAMSTJQ-UHFFFAOYSA-N

• 7H-Benzocyclohepten-7-one 2,4-dinitrophenyl hydrazone, also known as 7H-Benzocyclohepten-7-one 2,4-dinitrophenyl hydrazone, is a useful research compound. Its molecular formula is C17H12N4O4 and its molecular weight is 336.307. The purity is usually 95%.

N-(1,3-thiazol-2-yl)adamantane-1-carboxamide

In Stock

• CAS RN:
• 50591-73-6

• Formula:
• C14H18N2OS

• InChI:
• InChI=1S/C14H18N2OS/c17-12(16-13-15-1-2-18-13)14-6-9-3-10(7-14)5-11(4-9)8-14/h1-2,9-11H,3-8H2,(H,15,16,17)

• InChIKey:
• SENHUAQKRFCQIJ-UHFFFAOYSA-N

• N-(1,3-thiazol-2-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C14H18N2OS and its molecular weight is 262.37g/mol. The purity is usually 95%.

Oxypeucedanin

In Stock

• CAS RN:
• 26091-73-6

• Formula:
• C16H14O5

• InChI:
• InChI=1S/C16H14O5/c1-16(2)13(21-16)8-19-15-9-3-4-14(17)20-12(9)7-11-10(15)5-6-18-11/h3-7,13H,8H2,1-2H3/t13-/m0/s1

• InChIKey:
• QTAGQHZOLRFCBU-ZDUSSCGKSA-N

• Oxypeucedanin is a furanocoumarin that is 7H-furo[3,2-g][1]benzopyran-7-one substituted by a [(2S)-3,3-dimethyloxiran-2-yl]methoxy group at position 4. It has a role as a plant metabolite. It is a furanocoumarin, a lactone and an epoxide.

5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid

In Stock

• CAS RN:
• 380491-73-6

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-2-12-15-10-6-3-4-7-11(10)16(12)13(17)8-5-9-14(18)19/h3-4,6-7H,2,5,8-9H2,1H3,(H,18,19)

• InChIKey:
• PBPQFTVCHKZSCS-UHFFFAOYSA-N

• 5-(2-Ethyl-benzoimidazol-1-yl)-5-oxo-pentanoic acid is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

4-(furan-2-carbonyl)-3-hydroxy-5-(4-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-73-6

• Formula:
• C24H22N2O5

• InChI:
• InChI=1S/C24H22N2O5/c1-2-12-30-18-9-7-17(8-10-18)21-20(22(27)19-6-4-13-31-19)23(28)24(29)26(21)15-16-5-3-11-25-14-16/h3-11,13-14,21,28H,2,12,15H2,1H3

• InChIKey:
• OLLAJVGPNJFVBV-UHFFFAOYSA-N

• 4-(furan-2-carbonyl)-3-hydroxy-5-(4-propoxyphenyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H22N2O5 and its molecular weight is 418.449. The purity is usually 95%.

5-Oxo-5-(4-n-propoxyphenyl)valeric acid

In Stock

• CAS RN:
• 898791-73-6

• Formula:
• C14H18O4

• InChI:
• InChI=1S/C14H18O4/c1-2-10-18-12-8-6-11(7-9-12)13(15)4-3-5-14(16)17/h6-9H,2-5,10H2,1H3,(H,16,17)

• InChIKey:
• CYNXPCOJTYGYTA-UHFFFAOYSA-N

• 5-Oxo-5-(4-n-propoxyphenyl)valeric acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

3-Bromo-8-fluoroimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 628691-73-6

• Formula:
• C7H4BrFN2

• InChI:
• InChI=1S/C7H4BrFN2/c8-6-4-10-7-5(9)2-1-3-11(6)7/h1-4H

• InChIKey:
• RNVWXBQACVWOPI-UHFFFAOYSA-N

• 3-Bromo-8-fluoroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H4BrFN2 and its molecular weight is 215.02 g/mol. The purity is usually 95%.

Trimethylcolchicinic acid methyl ether

In Stock

• CAS RN:
• 102491-73-6

• Formula:
• C20H23NO5

• InChI:
• InChI=1S/C20H23NO5/c1-23-16-8-6-12-13(10-15(16)22)14(21)7-5-11-9-17(24-2)19(25-3)20(26-4)18(11)12/h6,8-10,14H,5,7,21H2,1-4H3

• InChIKey:
• HFPMXDMZJUJZBX-UHFFFAOYSA-N

• Colchicine intermediate.
  
  

(2S)-4-fluorobutan-2-ol

In Stock

• CAS RN:
• 2227891-73-6

• Formula:
• C4H9FO

• (2S)-4-fluorobutan-2-ol is a useful research compound. Its molecular formula is C4H9FO and its molecular weight is 92.1. The purity is usually 95%.

3-(4-([1,1'-biphenyl]-4-ylsulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

In Stock

• CAS RN:
• 1014091-73-6

• Formula:
• C23H22N6O2S

• InChI:
• InChI=1S/C23H22N6O2S/c30-32(31,21-9-7-20(8-10-21)19-5-2-1-3-6-19)28-17-15-27(16-18-28)22-11-12-23(26-25-22)29-14-4-13-24-29/h1-14H,15-18H2

• InChIKey:
• FSDJDNFCWXZPBK-UHFFFAOYSA-N

• 3-(4-([1,1'-biphenyl]-4-ylsulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C23H22N6O2S and its molecular weight is 446.53. The purity is usually 95%.

1-Thia-4-azaspiro[4.6]undecan-3-one

In Stock

• CAS RN:
• 1221791-73-6

• Formula:
• C9H15NOS

• InChI:
• InChI=1S/C9H15NOS/c11-8-7-12-9(10-8)5-3-1-2-4-6-9/h1-7H2,(H,10,11)

• InChIKey:
• SYZBSJBKYDCRAV-UHFFFAOYSA-N

• 1-Thia-4-azaspiro[4.6]undecan-3-one is a useful research compound. Its molecular formula is C9H15NOS and its molecular weight is 185.29 g/mol. The purity is usually 95%.

5-tert-butyl-2-(2-chloroethyl)-1,3-oxazole

In Stock

• CAS RN:
• 1153291-73-6

• Formula:
• C9H14ClNO

• InChI:
• InChI=1S/C9H14ClNO/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4-5H2,1-3H3

• InChIKey:
• LSLZHDORVOYYOA-UHFFFAOYSA-N

• 5-tert-butyl-2-(2-chloroethyl)-1,3-oxazole is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.

methyl 3-(N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)sulfamoyl)thiophene-2-carboxylate

In Stock

• CAS RN:
• 1797091-73-6

• Formula:
• C14H17N3O5S2

• InChI:
• InChI=1S/C14H17N3O5S2/c1-21-14(18)13-12(4-7-23-13)24(19,20)16-10-8-15-17(9-10)11-2-5-22-6-3-11/h4,7-9,11,16H,2-3,5-6H2,1H3

• InChIKey:
• OVKBRLCGUVOEDD-UHFFFAOYSA-N

• Methyl 3-(N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H17N3O5S2 and its molecular weight is 371.43. The purity is usually 95%.